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Compound of Interest

Compound Name: Calcium arsenate

Cat. No.: B147906

Essential Safety and Handling Guide for Calcium
Arsenate

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Calcium Arsenate (Cas(AsOa)2), a highly toxic inorganic compound. Adherence to these
procedures is essential to ensure personnel safety and environmental protection in the
laboratory setting. Calcium arsenate is classified as a toxic and carcinogenic substance,
requiring stringent control measures to prevent exposure.[1][2][3]

Hazard Summary

Calcium arsenate is toxic if swallowed or inhaled and may be harmful in contact with skin.[1] It
is a confirmed human carcinogen, suspected of damaging fertility or the unborn child, and can
cause damage to organs through single or repeated exposure.[1][2][4] It is also very toxic to
aquatic life with long-lasting effects.[1][5]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling calcium
arsenate to minimize exposure.

Quantitative Exposure Limits
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Jurisdiction Exposure Limit Type Value

ACGIH TLV TWA 0.01 mg/m3[1][3]
OSHA PEL Ceiling 0.002 mg/m3[1]
NIOSH IDLH 5 mg/m?3[1]

Recommended Personal Protective Equipment
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Protection Type

Specification

Rationale

Respiratory Protection

A NIOSH/MSHA approved
supplied-air respirator with a
full facepiece operated in a
pressure-demand or other
positive-pressure mode is
required where exposure may
exceed 0.002 mg/m3.[6] For
escape situations, an air-
purifying, full-facepiece
respirator with an N100, R100,
or P100 filter can be used.[7]

To prevent inhalation of toxic

dust particles.

Hand Protection

Impervious gloves such as
natural rubber, nitrile rubber,
neoprene, or PVC should be
worn.[1][3] Gloves must be

inspected before use.[1]

To prevent skin contact and

absorption.

Eye Protection

Wear safety glasses with side

shields or chemical safety
goggles.[1][3]

To protect eyes from dust

particles.

Skin and Body Protection

Wear appropriate personal
protective clothing to prevent
skin contact.[8] This includes a
lab coat, and in cases of
potential significant exposure,
a fully protective impervious
suit.[3]

To prevent contamination of

personal clothing and skin.

Operational Plan for Handling Calcium Arsenate

A systematic approach to handling calcium arsenate is crucial for safety.

1. Preparation and Engineering Controls:
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Work with calcium arsenate must be conducted in a designated area, such as a chemical
fume hood, to ensure adequate ventilation.[1][9]

Establish a regulated and marked area for handling, use, and storage as required by OSHA
Standard 29 CFR 1910.1018.[6]

Ensure that an eyewash station and emergency shower are readily accessible in the
immediate work area.[6]

. Handling Procedures:

Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[1]

Wear all required personal protective equipment before handling the substance.[1]
Avoid the formation of dust during handling.[1][9]
Do not eat, drink, or smoke in the designated handling area.[1][6]
Wash hands and any exposed skin thoroughly after handling.[1][5]
. Storage:
Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][9]

Store away from incompatible materials such as active metals (iron, aluminum, zinc) and
oxidizing agents.[6]

. Disposal Plan:
Calcium arsenate and its containers must be disposed of as hazardous waste.[5][6]
Do not allow the material to be released into the environment.[1][3]

Sweep up spilled material, avoiding dust formation, and place it into suitable, sealed
containers for disposal.[1][6]
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» Contact your institution's environmental health and safety department or a licensed
professional waste disposal service to ensure disposal is in accordance with local, state, and
federal regulations.[6]

Emergency Response Plan

Immediate action is critical in the event of an emergency involving calcium arsenate.

Spill Response:

Evacuate: Immediately evacuate non-essential personnel from the spill area.[6]
 Isolate: Isolate the spill or leak area for at least 25 meters (75 feet) for solids.[10]
» Ventilate: Ventilate the area.

o Protect: Wear appropriate PPE, including respiratory protection, before attempting to clean
up the spill.

o Contain: Cover the spill with a plastic sheet to prevent spreading.[10] Moisten the spilled
material or use a HEPA-filter vacuum for cleanup to avoid generating dust.[2]

o Collect: Carefully collect the material in sealed containers for disposal as hazardous waste.

[6]
o Decontaminate: Wash the spill area thoroughly after cleanup is complete.[6]
Exposure Response:

 Inhalation: Move the victim to fresh air immediately.[10] If breathing is difficult, administer
oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical
attention.[10]

o Skin Contact: Immediately wash the contaminated skin with plenty of soap and water for at
least 15 minutes.[8][11] Remove contaminated clothing. Seek immediate medical attention.

[1]
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o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[8][11] Seek immediate medical attention.[1]

e Ingestion: Do NOT induce vomiting. Immediately call a poison center or doctor.[1] If the
victim is conscious, rinse their mouth with water. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.[1]

Workflow for Safe Handling of Calcium Arsenate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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arsenate]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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